Cas no 946488-38-6 (Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate)

Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate is a pyrimidine derivative with applications in pharmaceutical and agrochemical synthesis. Its structure features a methyl ester group at the 5-position and a methylsulfanyl substituent at the 2-position, contributing to its reactivity in nucleophilic substitution and condensation reactions. The compound serves as a versatile intermediate in the preparation of heterocyclic compounds, particularly in the development of bioactive molecules. Its stability under standard conditions and well-defined synthetic pathway make it a reliable building block for research and industrial applications. The presence of multiple methyl groups enhances its lipophilicity, which can be advantageous in modifying pharmacokinetic properties in drug design.

Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate structure

946488-38-6 structure

Product Name:Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate

CAS No:946488-38-6

MF:C₉H₁₂N₂O₂S

MW:212.268780708313

MDL:MFCD22572318

CID:2190533

PubChem ID:130053641

Update Time:2025-06-07

Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4,6-dimethyl-2-methylthiopyrimidine-5-carboxylate
- Methyl 4,6-dimethyl-2-(methylthio)pyrimidine-5-carboxylate
- methyl 4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylate
- Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate
- AKOS037646683
- 946488-38-6
- AS-70240
- W19438
- MDL： MFCD22572318
- Inchi： 1S/C9H12N2O2S/c1-5-7(8(12)13-3)6(2)11-9(10-5)14-4/h1-4H3
- InChI Key： HERIEZFHCOZDSO-UHFFFAOYSA-N
- SMILES： S(C)C1=NC(C)=C(C(=O)OC)C(C)=N1

Computed Properties

Exact Mass: 212.06194880g/mol
Monoisotopic Mass: 212.06194880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.4
XLogP3: 1.7

Methyl 4,6-dimethyl-2-methylsulfanylpyrimidine-5-carboxylate Pricemore >>

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